Cas no 1195621-52-3 (7-Chlorobenzofuran-4-ol)
7-Chlorobenzofuran-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 7-Chlorobenzofuran-4-ol
- PB48902
-
- MDL: MFCD34468072
- Inchi: 1S/C8H5ClO2/c9-6-1-2-7(10)5-3-4-11-8(5)6/h1-4,10H
- InChI Key: YBPFVONXFALUBQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2C=COC=21)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- XLogP3: 2.6
- Topological Polar Surface Area: 33.4
7-Chlorobenzofuran-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLGD0013-100MG |
7-chlorobenzofuran-4-ol |
1195621-52-3 | 97% | 100MG |
¥ 1,161.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLGD0013-250MG |
7-chlorobenzofuran-4-ol |
1195621-52-3 | 97% | 250MG |
¥ 1,940.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLGD0013-500MG |
7-chlorobenzofuran-4-ol |
1195621-52-3 | 97% | 500MG |
¥ 2,772.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLGD0013-1G |
7-chlorobenzofuran-4-ol |
1195621-52-3 | 97% | 1g |
¥ 3,960.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLGD0013-5G |
7-chlorobenzofuran-4-ol |
1195621-52-3 | 97% | 5g |
¥ 11,880.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLGD0013-10G |
7-chlorobenzofuran-4-ol |
1195621-52-3 | 97% | 10g |
¥ 19,800.00 | 2023-04-05 | |
| eNovation Chemicals LLC | Y1096617-100mg |
7-chlorobenzofuran-4-ol |
1195621-52-3 | 97% | 100mg |
$225 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096617-250MG |
7-chlorobenzofuran-4-ol |
1195621-52-3 | 97% | 250mg |
$365 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096617-500MG |
7-chlorobenzofuran-4-ol |
1195621-52-3 | 97% | 500mg |
$520 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096617-1G |
7-chlorobenzofuran-4-ol |
1195621-52-3 | 97% | 1g |
$745 | 2024-07-21 |
7-Chlorobenzofuran-4-ol Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 7-Chlorobenzofuran-4-ol
Recent Advances in the Study of 7-Chlorobenzofuran-4-ol (CAS: 1195621-52-3) in Chemical Biology and Pharmaceutical Research
The compound 7-Chlorobenzofuran-4-ol (CAS: 1195621-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Benzofuran derivatives, in general, are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern of 7-Chlorobenzofuran-4-ol makes it a promising candidate for further investigation in drug discovery and development.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 7-Chlorobenzofuran-4-ol. One notable research effort has explored its role as a modulator of key signaling pathways, particularly those involved in inflammation and oxidative stress. The compound's ability to interact with specific protein targets, such as kinases and transcription factors, has been demonstrated through in vitro and in silico analyses. These findings suggest that 7-Chlorobenzofuran-4-ol could serve as a lead compound for the development of novel therapeutics targeting chronic inflammatory diseases and certain types of cancer.
In addition to its biological activities, the synthetic routes and structural modifications of 7-Chlorobenzofuran-4-ol have also been a subject of recent research. Advances in organic synthesis have enabled the efficient production of this compound and its derivatives, facilitating further pharmacological evaluation. Researchers have employed various strategies, such as palladium-catalyzed cross-coupling reactions and regioselective halogenation, to optimize the synthesis of 7-Chlorobenzofuran-4-ol and enhance its bioavailability and stability.
Another critical aspect of the current research on 7-Chlorobenzofuran-4-ol is its pharmacokinetic and toxicological profile. Preliminary studies have indicated that the compound exhibits favorable absorption and distribution properties, although further investigation is needed to assess its metabolic stability and potential toxicity. These studies are essential for determining the compound's suitability for clinical development and for guiding the design of future analogs with improved safety and efficacy profiles.
Looking ahead, the potential applications of 7-Chlorobenzofuran-4-ol extend beyond its immediate therapeutic uses. Its unique chemical structure and biological activity make it a valuable tool for probing biological systems and understanding disease mechanisms. Moreover, the compound's versatility as a building block in medicinal chemistry highlights its importance in the ongoing search for new drugs. As research progresses, it is expected that additional insights into the compound's mechanisms of action and therapeutic potential will emerge, further solidifying its role in the field of chemical biology and pharmaceutical research.
1195621-52-3 (7-Chlorobenzofuran-4-ol) Related Products
- 73518-07-7(2-Dibenzofuranol, 7-chloro-)
- 112699-85-1(2-Dibenzofuranol, 6,7-dichloro-)
- 74992-96-4(4-Chlorodibenzofuran)
- 51596-39-5(3-Dibenzofuranol,8-chloro-)
- 103124-63-6(2-Dibenzofuranol,6,7,8-trichloro-)
- 150975-86-3(3-Dibenzofuranol,2,6,7,8-tetrachloro-)
- 112699-86-2(3-Dibenzofuranol, 2,8-dichloro-)
- 112699-88-4(2,7-Dibenzofurandiol, 8-chloro-)
- 24410-55-7(7-Chlorobenzofuran)
- 112699-87-3(4-Dibenzofuranol, 6,7-dichloro-)